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Compound of Interest

Compound Name:
4,6-dihydroxybenzene-1,3-

disulfonic Acid

Cat. No.: B096403 Get Quote

In-Depth Technical Guide to 4,6-
dihydroxybenzene-1,3-disulfonic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,6-dihydroxybenzene-1,3-
disulfonic acid, including its chemical identity, molecular structure, physicochemical

properties, and detailed experimental protocols for its synthesis and analysis.

Chemical Identity and Molecular Structure
CAS Number: 17724-11-7[1][2][3]

IUPAC Name: 4,6-dihydroxybenzene-1,3-disulfonic acid[3]

Synonyms: Resorcinol-4,6-disulfonic acid, 4,6-Dihydroxybenzene-1,3-bis(sulfonic acid)[3]

The molecular structure of 4,6-dihydroxybenzene-1,3-disulfonic acid consists of a benzene

ring substituted with two hydroxyl (-OH) groups at positions 4 and 6, and two sulfonic acid (-

SO₃H) groups at positions 1 and 3.
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Caption: Molecular structure of 4,6-dihydroxybenzene-1,3-disulfonic acid.

Physicochemical Properties
The quantitative data for 4,6-dihydroxybenzene-1,3-disulfonic acid are summarized in the

table below for easy reference and comparison.

Property Value Reference

Molecular Formula C₆H₆O₈S₂ [2]

Molecular Weight 270.24 g/mol [2]

Appearance White to off-white powder

Melting Point >300 °C

Solubility High solubility in water [1]

Acidity
Strong acid due to the sulfonic

acid groups
[1]
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Experimental Protocols
Synthesis via Sulfonation of Resorcinol
The primary method for the synthesis of 4,6-dihydroxybenzene-1,3-disulfonic acid is the

direct sulfonation of resorcinol (1,3-dihydroxybenzene).[1] The hydroxyl groups of resorcinol

are activating and ortho-, para-directing, which facilitates the introduction of the sulfonic acid

groups at the 4 and 6 positions.
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Caption: Workflow for the synthesis of 4,6-dihydroxybenzene-1,3-disulfonic acid.

Detailed Methodology:

While specific reaction parameters can be optimized, a general procedure involves the

following steps, adapted from processes for similar dihydroxybenzene disulfonates:

Reaction Setup: In a reaction vessel equipped with a stirrer and temperature control,

carefully add resorcinol to an excess of a sulfonating agent, such as fuming sulfuric acid

(oleum). The molar ratio of sulfuric acid to resorcinol is typically between 3:1 and 6:1.

Sulfonation: The reaction mixture is heated to a temperature between 60 °C and 100 °C. The

reaction is allowed to proceed for several hours to ensure complete disulfonation.

Quenching and Precipitation: After cooling, the reaction mixture is cautiously diluted with

water. The product can then be precipitated by the addition of a salt, such as sodium

chloride, or by cooling the aqueous solution.
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Purification by Recrystallization: The crude product is further purified by recrystallization. A

common solvent system is a mixture of ethanol and water (e.g., in a 3:1 volume ratio). The

crude material is dissolved in the hot solvent mixture and allowed to cool slowly to induce

crystallization of the purified product. The crystals are then collected by filtration.

Analytical Methods
High-Performance Liquid Chromatography (HPLC):

HPLC is a suitable method for assessing the purity of 4,6-dihydroxybenzene-1,3-disulfonic
acid and for separating it from other isomers. A general reverse-phase HPLC method can be

employed:

Column: C18 reverse-phase column.[1]

Mobile Phase: An isocratic or gradient elution using a mixture of an aqueous acidic solution

(e.g., 0.1% phosphoric acid in water) and an organic solvent like acetonitrile.[1][4] The acidic

mobile phase ensures that the sulfonic acid groups are protonated, leading to consistent

retention times.[1]

Detection: UV detection at a suitable wavelength, for example, 255 nm.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR spectroscopy is used for the structural elucidation and confirmation of 4,6-
dihydroxybenzene-1,3-disulfonic acid.

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons and the hydroxyl protons, providing information about their chemical environment

and connectivity.

¹³C NMR: The carbon-13 NMR spectrum will exhibit unique peaks for each carbon atom in

the benzene ring, with the chemical shifts of the carbons bonded to the hydroxyl and sulfonic

acid groups being characteristic of the molecule's structure.

While specific spectral data for the 4,6-isomer is not readily available in the searched literature,

the related isomer, 4,5-dihydroxybenzene-1,3-disulfonic acid, shows aromatic proton signals
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around 7.20 ppm and 7.50 ppm in ¹H NMR (in D₂O).[5] Similar shifts would be expected for the

4,6-isomer.

Applications in Research and Development
4,6-dihydroxybenzene-1,3-disulfonic acid is a molecule of interest in various scientific fields

due to its unique chemical properties.

Chelating Agent: The presence of both hydroxyl and sulfonic acid groups allows the molecule

to act as a multidentate ligand, capable of forming stable complexes with various metal ions.

This makes it useful in analytical chemistry for the colorimetric detection of metals and in

applications such as metal ion extraction.[1]

Antioxidant Properties: This compound is recognized as a potent antioxidant and a

scavenger of reactive oxygen species (ROS).[1] Its ability to mitigate oxidative stress is a

subject of ongoing research.

Electrochemical Applications: The compound has demonstrated stability during repeated

electrochemical cycling, suggesting its potential use in energy storage systems like redox

flow batteries.[1]

Logical Relationship of Properties and Applications:
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Caption: Relationship between the chemical properties and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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